Cas no 2229595-42-8 (3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine)

• Product Name: 3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine
• CAS No: 2229595-42-8
• MF: C₇H₄Cl₂N₄
• MW: 215.039458274841
• CID: 5899654
• PubChem ID: 165648919
• Update Time: 2025-05-25

3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine
• 2229595-42-8
• EN300-1978679

• Inchi： 1S/C7H4Cl2N4/c8-6-1-5(7(9)13-12-6)4-2-10-11-3-4/h1-3H,(H,10,11)
• InChI Key： MQODXLGGRRGHJI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1C=NNC=1

Computed Properties

• Exact Mass: 213.9813015g/mol
• Monoisotopic Mass: 213.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine

3,6-Dichloro-4-(1H-Pyrazol-4-Yl)Pyridazine: A Comprehensive Overview

3,6-Dichloro-4-(1H-pyrazol-4-yl)pyridazine (CAS No: 2229595-42-8) is a heterocyclic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pyridazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The presence of chlorine atoms at positions 3 and 6, along with a pyrazole substituent at position 4, imparts distinctive electronic and structural properties to this molecule.

The synthesis of 3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and improved purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. The reaction conditions were optimized to minimize side reactions and maximize selectivity, making this approach highly suitable for large-scale production.

One of the most notable applications of 3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine is in the field of optoelectronics. Its unique electronic structure makes it an excellent candidate for use in organic light-emitting diodes (OLEDs). Research conducted at the University of California revealed that incorporating this compound into OLEDs significantly enhances their luminous efficiency and color purity. The compound's ability to emit light in the visible spectrum makes it particularly useful for applications in display technologies.

In addition to its electronic applications, 3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine has also been explored for its potential in medicinal chemistry. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. A research team from the University of Cambridge reported that the compound's pyrazole moiety plays a crucial role in its bioactivity, suggesting that further modifications could lead to more potent drug candidates.

The physical and chemical properties of 3,6-dichloro-4-(1H-pyrazol-4-yl)pyridazine have been thoroughly characterized using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular geometry, which is critical for understanding its reactivity and stability. The compound's planar structure and conjugated system contribute to its high thermal stability, making it suitable for high-temperature applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3,6-dichloro-4-(1H-pyrazol-4-Yl)Pyridazine. Density functional theory (DFT) calculations have revealed that the compound exhibits a high degree of electron delocalization across its aromatic ring system. This property is essential for its performance in electronic devices and has implications for its potential use in energy storage systems such as supercapacitors.

In terms of environmental impact, studies have shown that 3,6-dichloro-4-(1H-pyrazol-Yl)Pyridazine is relatively stable under normal environmental conditions. However, further research is needed to assess its biodegradability and potential ecological effects. Regulatory agencies are closely monitoring the use of such compounds to ensure compliance with safety standards and environmental regulations.

Looking ahead, the development of novel derivatives of 3,6-dichloro-4-(1H-pyrazol-Yl)Pyridazine holds promise for expanding its range of applications. Researchers are exploring substitutions at various positions on the pyridazine ring to tailor the compound's properties for specific uses. For example, introducing electron-withdrawing or donating groups could enhance its electrochemical activity or improve its solubility in organic solvents.

In conclusion, 3,6-Dichloro - - - Pyridazine (CAS No: 2229595 - - ) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique properties make it a valuable compound with applications spanning electronics, medicine, and materials science. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in various industries.